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For Researchers, Scientists, and Materials Development Professionals

This technical guide provides a comprehensive overview of the Curie temperature (Tc) of

stoichiometric CrPt₃, a material of significant interest in the fields of magnetism and materials

science. This document details experimentally determined values, the methodologies used for

their measurement, and the underlying physical principles.

Introduction to CrPt₃ and its Magnetic Properties
Stoichiometric CrPt₃ is an intermetallic alloy that crystallizes in the ordered L1₂ (AuCu₃-type)

crystal structure. In this structure, the chromium (Cr) atoms occupy the corner positions of the

cubic unit cell, while the platinum (Pt) atoms are located at the face centers. This atomic

arrangement is crucial for the material's magnetic properties. CrPt₃ is a ferromagnet, meaning it

exhibits a spontaneous magnetic moment below a critical temperature, known as the Curie

temperature. Above this temperature, the material transitions to a paramagnetic state, where

the magnetic moments are disordered. The ferromagnetic behavior of CrPt₃ arises from the

exchange interactions between the magnetic moments of the Cr atoms, which are mediated by

the itinerant electrons of the Pt atoms.
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The Curie temperature of CrPt₃ is highly sensitive to its chemical composition and atomic

ordering. For stoichiometric CrPt₃, several experimental values have been reported in the

literature. The following table summarizes these findings.

Curie Temperature (K) Experimental Method Reference

~580 K Magnetization measurements

588 K Arrott plots of magnetization

580 K
Electrical resistivity

measurements

470 - 500 K Magnetization vs. Temperature

Note: The variation in reported Curie temperatures can be attributed to differences in sample

preparation, measurement techniques, and the degree of atomic ordering achieved in the

samples.

Experimental Protocols for Determining the Curie
Temperature
The determination of the Curie temperature of CrPt₃ involves a series of precise experimental

steps, from sample preparation to the final magnetic measurements.

3.1. Sample Preparation

The synthesis of high-quality, ordered stoichiometric CrPt₃ is critical for obtaining accurate and

reproducible measurements of its intrinsic magnetic properties. A typical experimental workflow

for sample preparation is as follows:
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Sample Preparation Workflow

High-Purity Cr and Pt Powders

Arc Melting in Argon Atmosphere

Mixing

High-Temperature Homogenization

Ingot formation

Rapid Quenching to Room Temperature

e.g., 1300 °C for 24h

Long-Term Annealing

e.g., 700 °C for several days

Structural and Compositional Analysis (XRD, EDX)

Verification

Ordered Stoichiometric CrPt₃ Sample

Click to download full resolution via product page

Fig. 1: Workflow for the preparation of ordered stoichiometric CrPt₃ samples.
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Arc Melting: High-purity chromium (99.99%) and platinum (99.99%) powders are weighed in

the stoichiometric ratio (1:3 atomic ratio) and are arc-melted together in an inert argon

atmosphere to prevent oxidation. This process is typically repeated several times to ensure a

homogeneous ingot.

Homogenization: The resulting ingot is sealed in a quartz tube under vacuum and

homogenized at a high temperature, for instance, 1300 °C for 24 hours.

Quenching: After homogenization, the sample is rapidly quenched in cold water to retain a

disordered phase.

Ordering Anneal: To induce the ordered L1₂ structure, the quenched sample is subjected to a

long-term annealing process at a lower temperature, for example, 700 °C for several days.

The duration of this annealing is critical for achieving a high degree of atomic order.

Characterization: The crystal structure and composition of the final sample are verified using

techniques such as X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDX).

3.2. Measurement of the Curie Temperature

Several experimental techniques can be employed to determine the Curie temperature of

CrPt₃.

3.2.1. Magnetization Measurements

This is the most direct method for determining the Curie temperature. The magnetization of the

sample is measured as a function of temperature in the presence of a small applied magnetic

field.
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Magnetization Measurement Workflow

CrPt₃ Sample in Magnetometer (e.g., VSM, SQUID)

Apply Small Constant Magnetic Field

Sweep Temperature (e.g., from 300 K to 700 K)

Record Magnetization (M) vs. Temperature (T)

Plot M vs. T

Determine Tc from the sharp drop in M

Curie Temperature (Tc)

Click to download full resolution via product page

Fig. 2: Experimental workflow for determining Tc via magnetization measurements.

The Curie temperature is identified as the temperature at which a sharp decrease in

magnetization occurs, corresponding to the transition from the ferromagnetic to the

paramagnetic state. More precise determinations of Tc can be made using Arrott plots, where
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M² is plotted against H/M (H is the applied magnetic field). In these plots, the isotherm that

passes through the origin corresponds to the Curie temperature.

3.2.2. Electrical Resistivity Measurements

The electrical resistivity of a magnetic material is sensitive to the magnetic ordering. A change

in the slope of the resistivity versus temperature curve can be observed at the Curie

temperature. This is due to a change in the scattering of conduction electrons by the magnetic

moments.

Resistivity Measurement Workflow

CrPt₃ Sample in Resistivity Setup (e.g., Four-Probe)

Sweep Temperature Across the Expected Tc

Record Resistivity (ρ) vs. Temperature (T)

Plot dρ/dT vs. T

Identify the Peak in dρ/dT

Curie Temperature (Tc)

Click to download full resolution via product page
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Fig. 3: Experimental workflow for determining Tc via electrical resistivity measurements.

The Curie temperature is determined by finding the peak in the temperature derivative of the

resistivity (dρ/dT).

Theoretical Considerations
The magnetic properties of CrPt₃ can be understood within the framework of itinerant electron

magnetism. The magnetic moments are primarily localized on the Cr atoms, and the

ferromagnetic coupling is mediated by the itinerant Pt 5d electrons. Theoretical calculations,

such as those based on density functional theory (DFT), have been employed to understand

the electronic structure and magnetic properties of CrPt₃. These calculations can provide

insights into the exchange interactions and the origin of the ferromagnetic ordering in this

material.

Conclusion
The Curie temperature of stoichiometric CrPt₃ is a key parameter that defines its ferromagnetic

nature. Accurate determination of Tc requires careful sample preparation to ensure the correct

stoichiometry and a high degree of atomic ordering in the L1₂ crystal structure. While there is

some variation in the reported values, they are generally in the range of 470-588 K. The

experimental protocols detailed in this guide provide a foundation for researchers and scientists

working with this and related magnetic materials.

To cite this document: BenchChem. [An In-depth Technical Guide to the Curie Temperature
of Stoichiometric CrPt₃]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483342#curie-temperature-of-stoichiometric-crpt3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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